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Compound of Interest

Compound Name: SB 202190

Cat. No.: B1681491 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution of the p38 MAPK inhibitor, SB 202190, using Dimethyl Sulfoxide (DMSO) as

the solvent.

Introduction
SB 202190 is a potent, cell-permeable, and selective inhibitor of p38 mitogen-activated protein

kinases (MAPKs), specifically targeting the p38α and p38β isoforms.[1][2][3] It is widely utilized

in cell signaling research to investigate the roles of p38 MAPKs in various cellular processes,

including inflammation, apoptosis, and cell differentiation.[2][4] Accurate preparation of a stock

solution is critical for obtaining reliable and reproducible experimental results. This protocol

outlines the necessary steps for dissolving SB 202190 in DMSO to create a concentrated stock

solution for laboratory use.

Quantitative Data Summary
A summary of the key quantitative data for SB 202190 is presented in the table below for easy

reference.
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Property Value References

Molecular Weight 331.34 g/mol [1][5]

Molecular Formula C₂₀H₁₄FN₃O [6]

CAS Number 152121-30-7 [6]

Solubility in DMSO Soluble up to 100 mM

Recommended Storage -20°C [6]

Purity ≥98%

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of SB 202190 in DMSO. This

concentration is a common starting point for further dilutions in cell culture media or other

aqueous buffers.

3.1. Materials

SB 202190 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

3.2. Procedure
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Preparation: Before starting, ensure the workspace is clean and that all materials are readily

accessible. Allow the SB 202190 powder and DMSO to equilibrate to room temperature to

prevent condensation.

Weighing SB 202190:

Tare the analytical balance with a clean microcentrifuge tube.

Carefully weigh out the desired amount of SB 202190 powder. For example, to prepare 1

ml of a 10 mM stock solution, weigh out 3.31 mg of SB 202190.

Calculating the Volume of DMSO:

Use the following formula to calculate the required volume of DMSO:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))

Example Calculation for 1 mg of SB 202190 to make a 10 mM stock:

Volume (L) = 0.001 g / (331.34 g/mol * 0.010 mol/L) = 0.0003018 L = 301.8 µL

Example Calculation for 5 mg of SB 202190 to make a 10 mM stock:

Volume (mL) = 5 mg / 331.4 g/mol * 1000 / 10 mM = 1.51 mL[6]

Dissolving SB 202190:

Add the calculated volume of DMSO to the tube containing the SB 202190 powder.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Gentle warming at 37°C or sonication can be used to aid dissolution if precipitation is

observed.[4]

Storage and Handling:

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.[3]

[6]
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When stored properly, the solution in DMSO is stable for several months.[6]

For use in cell culture, the stock solution should be diluted into the culture medium

immediately before use. The final concentration of DMSO should be kept low (typically

below 0.1%) to avoid cellular toxicity.[3][7]

Aqueous solutions of SB 202190 are not recommended for storage for more than one day.

Signaling Pathway and Experimental Workflow
Diagrams
4.1. p38 MAPK Signaling Pathway

SB 202190 acts as an inhibitor of the p38 MAPK signaling pathway. The diagram below

illustrates the canonical p38 MAPK cascade, which is involved in cellular responses to stress,

inflammation, and other external stimuli.
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Caption: p38 MAPK signaling pathway with the inhibitory action of SB 202190.

4.2. Experimental Workflow for Stock Solution Preparation

The following diagram outlines the logical flow of the experimental protocol for preparing the

SB 202190 stock solution.
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Caption: Workflow for preparing SB 202190 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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